Cas no 51036-12-5 (piperidine-3-sulfonic acid)

• Product Name: piperidine-3-sulfonic acid
• CAS No: 51036-12-5
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• MDL: MFCD13179328
• CID: 822209
• PubChem ID: 429325
• Update Time: 2025-11-06

piperidine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinesulfonic acid
• PIPERIDIN-3-YL TRIFLUOROMETHANESULFONATE
• piperidine-3-sulfonic acid
• A-(4-nitrophenyl) ethyl]acetamide
• A-(hydroxymethyl)-
• A-hydroxy-
• Piperidin-3-sulfonsaeure
• (RS)-Piperidine-3-sulfonic acid

• MDL： MFCD13179328
• Inchi： 1S/C5H11NO3S/c7-10(8,9)5-2-1-3-6-4-5/h5-6H,1-4H2,(H,7,8,9)
• InChI Key： JHRHBIGQXOSCLY-UHFFFAOYSA-N
• SMILES： S(C1CNCCC1)(=O)(=O)O

Computed Properties

• Exact Mass: 165.04600
• Monoisotopic Mass: 165.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.39
• Melting Point: 320-330 ºC
• Flash Point: 234.0±28.7 °C
• PSA: 74.78000
• LogP: 1.03580

piperidine-3-sulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on piperidine-3-sulfonic acid

Research Brief on Piperidine-3-sulfonic Acid (CAS: 51036-12-5): Recent Advances and Applications in Chemical Biology and Medicine

Piperidine-3-sulfonic acid (CAS: 51036-12-5) is a sulfonated piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a building block for drug discovery and its potential therapeutic properties. Recent studies have explored its role in the synthesis of bioactive compounds, enzyme inhibition, and as a scaffold for novel drug candidates. This research brief synthesizes the latest findings on piperidine-3-sulfonic acid, highlighting its chemical properties, biological activities, and emerging applications in pharmaceutical research.

One of the key areas of interest is the use of piperidine-3-sulfonic acid as a precursor in the synthesis of sulfonamide-based inhibitors. Sulfonamides are known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer effects. Recent work published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of piperidine-3-sulfonic acid exhibit potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the sulfonic acid moiety enhances interactions with the enzyme's active site.

In addition to its role in enzyme inhibition, piperidine-3-sulfonic acid has been investigated for its potential in central nervous system (CNS) drug development. A 2024 study in ACS Chemical Neuroscience reported the synthesis of piperidine-3-sulfonic acid derivatives with high affinity for serotonin and dopamine receptors. These compounds showed promising results in preclinical models of depression and Parkinson's disease, suggesting their utility in designing next-generation neurotherapeutics. The research emphasized the importance of the sulfonic acid group in improving blood-brain barrier permeability and metabolic stability.

Another notable advancement is the application of piperidine-3-sulfonic acid in peptide mimetics and PROTAC (Proteolysis Targeting Chimeras) technology. A recent Nature Communications article (2024) described the incorporation of piperidine-3-sulfonic acid into peptide backbones to enhance solubility and proteolytic resistance. This modification proved critical in the development of targeted protein degraders for oncogenic proteins, showcasing the compound's versatility in modern drug design strategies.

From a chemical perspective, advances in the sustainable synthesis of piperidine-3-sulfonic acid have also been reported. A 2023 Green Chemistry publication outlined a catalytic, solvent-free method for its production, reducing environmental impact while maintaining high yield and purity. This innovation aligns with the pharmaceutical industry's growing emphasis on green chemistry principles and could facilitate broader adoption of piperidine-3-sulfonic acid in large-scale drug manufacturing.

In conclusion, piperidine-3-sulfonic acid (CAS: 51036-12-5) continues to be a molecule of significant interest in chemical biology and medicinal research. Its dual role as a synthetic intermediate and a bioactive scaffold underscores its value in drug discovery. Future research directions may include further exploration of its pharmacokinetic optimization, expansion into new therapeutic areas, and integration with cutting-edge technologies like AI-assisted drug design. The compound's unique chemical features and demonstrated biological activities position it as a key player in the development of next-generation pharmaceuticals.